1,4-Dichlorobenzene
1,4-Dichlorobenzene
Paradichlorobenzene is a synthetic, white crystalline solid that is practically insoluble in water and soluble in ether, chloroform, carbon disulfide, benzene, alcohol and acetone. It is used primarily as a space deodorant in products such as room deodorizers, urinal and toilet bowl blocks, and as an insecticide fumigant for moth control. When 1,4-dichlorobenzene is heated to decomposition, toxic gases and vapors (such as hydrochloric acid and carbon monoxide) are released. The primary route of potential human exposure to this compound is inhalation. Acute inhalation exposure to 1,4-dichlorobenzene can result in coughing and breathing difficulties. Breathing high levels of this chemical can cause headaches, dizziness and liver damage. Contact with 1,4-dichlorobenzene can irritate the eyes, leading to burning and tearing. It is reasonably anticipated to be a human carcinogen. (NCI05)
There are three dichlorobenzene isomers- 1,2-dichlorobenzene, 1,3-dichlorobenzene, and 1,4-dichlorobenzene. Dichlorobenzenes do not occur naturally. 1,2-Dichlorobenzene is a colorless to pale yellow liquid used to make herbicides. 1,3- Dichlorobenzene is a colorless liquid used to make herbicides, insecticides, medicine, and dyes. 1,4-Dichlorobenzene, the most important of the three chemicals, is a colorless to white solid with a strong, pungent odor. When exposed to air, it slowly changes from a solid to a vapor. Most people can smell 1,4- dichlorobenzene in the air at very low levels.
1,4-dichlorobenzene is a dichlorobenzene carrying chloro groups at positions 1 and 4. It has a role as an insecticide.
There are three dichlorobenzene isomers- 1,2-dichlorobenzene, 1,3-dichlorobenzene, and 1,4-dichlorobenzene. Dichlorobenzenes do not occur naturally. 1,2-Dichlorobenzene is a colorless to pale yellow liquid used to make herbicides. 1,3- Dichlorobenzene is a colorless liquid used to make herbicides, insecticides, medicine, and dyes. 1,4-Dichlorobenzene, the most important of the three chemicals, is a colorless to white solid with a strong, pungent odor. When exposed to air, it slowly changes from a solid to a vapor. Most people can smell 1,4- dichlorobenzene in the air at very low levels.
1,4-dichlorobenzene is a dichlorobenzene carrying chloro groups at positions 1 and 4. It has a role as an insecticide.
Brand Name:
Vulcanchem
CAS No.:
106-46-7
VCID:
VC20831772
InChI:
InChI=1S/C6H4Cl2/c7-5-1-2-6(8)4-3-5/h1-4H
SMILES:
C1=CC(=CC=C1Cl)Cl
Molecular Formula:
C6H4Cl2
Molecular Weight:
147 g/mol
1,4-Dichlorobenzene
CAS No.: 106-46-7
Cat. No.: VC20831772
Molecular Formula: C6H4Cl2
Molecular Weight: 147 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Paradichlorobenzene is a synthetic, white crystalline solid that is practically insoluble in water and soluble in ether, chloroform, carbon disulfide, benzene, alcohol and acetone. It is used primarily as a space deodorant in products such as room deodorizers, urinal and toilet bowl blocks, and as an insecticide fumigant for moth control. When 1,4-dichlorobenzene is heated to decomposition, toxic gases and vapors (such as hydrochloric acid and carbon monoxide) are released. The primary route of potential human exposure to this compound is inhalation. Acute inhalation exposure to 1,4-dichlorobenzene can result in coughing and breathing difficulties. Breathing high levels of this chemical can cause headaches, dizziness and liver damage. Contact with 1,4-dichlorobenzene can irritate the eyes, leading to burning and tearing. It is reasonably anticipated to be a human carcinogen. (NCI05) There are three dichlorobenzene isomers- 1,2-dichlorobenzene, 1,3-dichlorobenzene, and 1,4-dichlorobenzene. Dichlorobenzenes do not occur naturally. 1,2-Dichlorobenzene is a colorless to pale yellow liquid used to make herbicides. 1,3- Dichlorobenzene is a colorless liquid used to make herbicides, insecticides, medicine, and dyes. 1,4-Dichlorobenzene, the most important of the three chemicals, is a colorless to white solid with a strong, pungent odor. When exposed to air, it slowly changes from a solid to a vapor. Most people can smell 1,4- dichlorobenzene in the air at very low levels. 1,4-dichlorobenzene is a dichlorobenzene carrying chloro groups at positions 1 and 4. It has a role as an insecticide. |
|---|---|
| CAS No. | 106-46-7 |
| Molecular Formula | C6H4Cl2 |
| Molecular Weight | 147 g/mol |
| IUPAC Name | 1,4-dichlorobenzene |
| Standard InChI | InChI=1S/C6H4Cl2/c7-5-1-2-6(8)4-3-5/h1-4H |
| Standard InChI Key | OCJBOOLMMGQPQU-UHFFFAOYSA-N |
| Impurities | Pure-grade para-dichlorobenzene consists of > 99.8% para-dichlorobenzene, < 0.05% chlorobenzene and trichlorobenzene and < 0.1% ortho- and meta-dichlorobenzene. |
| SMILES | C1=CC(=CC=C1Cl)Cl |
| Canonical SMILES | C1=CC(=CC=C1Cl)Cl |
| Boiling Point | 345 °F at 760 mm Hg (NTP, 1992) 174.0 °C 173.9 °C 174 °C 345°F |
| Colorform | White crystals Volatile crystals White crystals or leaflets Colorless or white crystalline solid |
| Flash Point | 150 °F (NTP, 1992) 66.0 °C (150.8 °F) - closed cup 150 °F (66 °C) (closed cup) 66 °C c.c. 150°F |
| Melting Point | 127 °F (NTP, 1992) 52.09 °C 53.1 °C 52.7°C 53 °C 128°F |
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